Cas no 82965-02-4 (Benzenesulfonic acid, 2,4,6-trimethyl-, hexyl ester)

• Product name: Benzenesulfonic acid, 2,4,6-trimethyl-, hexyl ester
• CAS No: 82965-02-4
• MF: C₁₅H₂₄O₃S
• MW: 284.41426
• CID: 679870
• PubChem ID: 71416672

Benzenesulfonic acid, 2,4,6-trimethyl-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,4,6-trimethyl-, hexyl ester
• hexyl 2,4,6-trimethylbenzenesulfonate
• DTXSID80836046
• Hexyl 2,4,6-trimethylbenzene-1-sulfonate
• 82965-02-4

• Inchi： InChI=1S/C15H24O3S/c1-5-6-7-8-9-18-19(16,17)15-13(3)10-12(2)11-14(15)4/h10-11H,5-9H2,1-4H3
• InChI Key： KCCXOWQDWKFJDE-UHFFFAOYSA-N
• SMILES： CCCCCCOS(=O)(=O)C1=C(C=C(C=C1C)C)C

Computed Properties

• Exact Mass: 284.14461580g/mol
• Monoisotopic Mass: 284.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 4.6